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Compound of Interest

Compound Name: 1,4-Dimethoxynaphthalene

Cat. No.: B104105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides comprehensive safety, handling, and hazard information for 1,4-
Dimethoxynaphthalene (CAS No: 10075-62-4). The information is compiled and presented to

meet the needs of laboratory and research professionals, focusing on clear data presentation,

procedural guidance, and visual aids for risk mitigation and safe handling. This document

summarizes key physical and chemical properties, toxicological data, GHS classifications, and

recommended protocols for use, storage, and emergency response.

Chemical Identification and Physical Properties
1,4-Dimethoxynaphthalene is an aromatic ether. Its identification details and key physical

properties are summarized below.
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Property Value Source

IUPAC Name 1,4-dimethoxynaphthalene [1][2]

Synonyms Naphthalene, 1,4-dimethoxy- [1][3]

CAS Number 10075-62-4 [2][4]

EC Number 233-209-2

Molecular Formula C₁₂H₁₂O₂ [1][2]

Molecular Weight 188.22 g/mol [1]

Appearance
White to cream crystals or

powder
[5]

Melting Point 86-90 °C (lit.) [2]

Flash Point Not applicable

Hazard Identification and GHS Classification
1,4-Dimethoxynaphthalene is classified as an irritant. All available safety data indicates a

consistent hazard profile across suppliers.[1] The GHS classification is summarized in the table

below.

Hazard Class and
Category

Pictogram Signal Word Hazard Statement

Skin Corrosion /

Irritation (Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation

Serious Eye Damage /

Eye Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity, Single

Exposure (Category

3), Respiratory Tract

Irritation

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation
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Sources:[1][2][4][6][7]

Toxicological Summary
The primary hazards associated with 1,4-Dimethoxynaphthalene are its irritant properties.[1]

Acute Toxicity: Classified as Category 4 for acute oral, dermal, and inhalation toxicity.[4]

Target Organs: The primary target organ identified is the respiratory system.[4]

Carcinogenicity & Mutagenicity: No data available from the reviewed sources to classify it as

a carcinogen or mutagen.

Experimental Protocols and Handling Procedures
Safe handling of 1,4-Dimethoxynaphthalene requires adherence to standard laboratory safety

protocols for irritant solids. The following sections detail recommended procedures.

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, the following controls and PPE are mandatory.
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Control / PPE Specification Rationale

Ventilation

Use only outdoors or in a well-

ventilated area, such as a

chemical fume hood.[4][6]

To prevent inhalation of dust

and vapors.[4]

Eye Protection

Safety glasses with side-

shields or goggles (European

Standard EN166 or OSHA 29

CFR 1910.133).[4]

To prevent eye contact which

causes serious irritation.[4]

Hand Protection
Wear appropriate protective

gloves (e.g., nitrile).[4]

To prevent skin contact which

causes irritation.[4]

Body Protection

Lab coat or other protective

clothing to prevent skin

exposure.[4]

To prevent skin contact.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) if exposure limits are

exceeded or if irritation is

experienced.[4]

To prevent respiratory tract

irritation.

Safe Handling and Storage Protocol
Handling:

Read and understand the Safety Data Sheet (SDS) before use.

Ensure eyewash stations and safety showers are readily accessible and in close proximity to

the workstation.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4][6]

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[4]
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Take off contaminated clothing and wash it before reuse.[6]

Storage:

Store in a well-ventilated place.[4][6]

Keep the container tightly closed.[4][6]

Store locked up.[4][6]

Some suppliers recommend storing at 2-8°C.[2]

First Aid Measures
The following protocols should be followed in case of exposure.

Exposure Route First Aid Protocol

Inhalation

1. Remove the victim to fresh air and keep at

rest in a position comfortable for breathing.[4][6]

2. Call a POISON CENTER or doctor/physician

if you feel unwell.[4]

Skin Contact

1. Take off immediately all contaminated

clothing.[4] 2. Wash the affected area with

plenty of soap and water for at least 15 minutes.

[4] 3. If skin irritation occurs, get medical

advice/attention.[4][6]

Eye Contact

1. Rinse cautiously with water for several

minutes.[4][6] 2. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes.[4] 3. If eye irritation persists,

get medical advice/attention.[4]

Ingestion
1. Rinse mouth.[4] 2. Call a POISON CENTER

or doctor/physician if you feel unwell.[4]

Visualized Workflows and Hazard Relationships
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General Safe Handling Workflow
The following diagram illustrates the standard workflow for handling 1,4-
Dimethoxynaphthalene in a laboratory setting.
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Caption: Workflow for the safe handling of 1,4-Dimethoxynaphthalene.
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Hazard-Response Logical Diagram
This diagram shows the logical relationship between the identified hazards of 1,4-
Dimethoxynaphthalene and the corresponding first aid responses.

Identified Hazards

Exposure Route

First Aid Response

H315: Skin Irritation

Skin Contact

H319: Serious Eye Irritation

Eye Contact

H335: Respiratory Irritation

Inhalation

Wash with soap and water.
Get medical advice if irritation persists.

If occurs

Rinse with water for several minutes.
Get medical advice if irritation persists.

If occurs

Move to fresh air.
Get medical advice if unwell.

If occurs

Click to download full resolution via product page

Caption: Relationship between hazards and first aid responses.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[4] Do not allow the chemical to enter drains or

waterways.

Disclaimer:This document is intended as a guide and is not a substitute for a thorough review

of the manufacturer's Safety Data Sheet (SDS) and institutional safety protocols. All laboratory

work should be conducted by trained personnel in an appropriate setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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